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Compound of Interest

Compound Name: 2-Hydroxyisobutyrate

Cat. No.: B1230538

For researchers, scientists, and drug development professionals, the precise detection of post-
translational modifications (PTMs) is paramount. Lysine 2-hydroxyisobutyrylation (Khib) is a
recently discovered and increasingly studied PTM implicated in a variety of cellular processes.
The accuracy of these studies hinges on the specificity of the antibodies used for detection.
This guide provides an objective comparison of commercially available pan-specific antibodies
targeting Khib, supported by experimental data and detailed protocols to aid in the selection of
the most suitable reagents for your research needs.

This guide will delve into the performance of anti-Khib antibodies from leading suppliers,
presenting available data on their specificity and sensitivity across various applications. We will
explore the experimental methodologies crucial for validating these antibodies, ensuring
reliable and reproducible results in your investigations of the "Khib-ome."

Performance Comparison of Commercially Available
Anti-Khib Antibodies

The selection of a pan-specific antibody for a novel PTM like Khib requires careful
consideration of its performance in various immunoassays. While direct head-to-head
comparative studies are limited, this section compiles and presents validation data from various
sources to facilitate an informed decision. The following tables summarize the available
information on polyclonal and monoclonal antibodies from prominent vendors.
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Table 1: Overview of Selected Commercial Anti-Khib Antibodies

Catalog . Tested
Vendor Host Clonality o
Number Applications
PTM Biolabs PTM-1401 Rabbit Polyclonal WB, FC
PTM-1401RM Rabbit Monoclonal WB, IHC, FC
Thermo Fisher ) WB, ICC/IF,
S PA5-112544 Rabbit Polyclonal
Scientific ELISA
PA5-144342 Rabbit Polyclonal ELISA, ChIP

Table 2: Application-Specific Performance and Validation Data

| Vendor & Catalog No. | Application | Dilution/Concentration | Validation Notes

 To cite this document: BenchChem. [Evaluating the Specificity of Antibodies for Lysine 2-
Hydroxyisobutyrylation: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1230538#evaluating-the-specificity-of-antibodies-
for-lysine-2-hydroxyisobutyrylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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